Cas no 172430-70-5 (4(1H)-Pyridinone, 2-[(1E,3S)-1,3-dimethyl-1-penten-1-yl]-2,3-dihydro-3-hydroxy-3-methyl-1-(3-methylbutyl)-5-(1-oxopropyl)-, (2R,3S)-)
172430-70-5 structure
Product Name:4(1H)-Pyridinone, 2-[(1E,3S)-1,3-dimethyl-1-penten-1-yl]-2,3-dihydro-3-hydroxy-3-methyl-1-(3-methylbutyl)-5-(1-oxopropyl)-, (2R,3S)-
CAS No:172430-70-5
MF:C21H35NO3
MW:349.508298206195
CID:174419
Update Time:2024-03-01
4(1H)-Pyridinone, 2-[(1E,3S)-1,3-dimethyl-1-penten-1-yl]-2,3-dihydro-3-hydroxy-3-methyl-1-(3-methylbutyl)-5-(1-oxopropyl)-, (2R,3S)- Chemical and Physical Properties
Names and Identifiers
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- 4(1H)-Pyridinone,2-[(1E,3S)-1,3-dimethyl-1-penten-1-yl]-2,3-dihydro-3-hydroxy-3-methyl-1-(3-methylbutyl)-5-(1-oxopropyl)-,(2R,3S)-
- 4(1H)-Pyridinone,2-[(1E,3S)-1,3-dimethyl-1-penten-1-yl]-2,3-dihydro-3-hydroxy-3-methyl-1-(3-methylbutyl)-5-(1-oxopropyl)-,(2R
- 4(1H)-Pyridinone,2-(1,3-dimethyl-1-pentenyl)-2,3-dihydro-3-hydroxy-3-methyl-1-(3-methylbutyl)-5-(1-oxopropyl)-,[2R-[2a(1E,3S*),3a]]-
- 4(1H)-Pyridinone,2-[(1E,3S)-1,3-dimethyl-1-pentenyl]-2,3-dihydro-3-hydroxy-3-methyl-1-(3-methylbutyl)-5-(1-oxopropyl)-,(2R,3S)- (9CI)
- Neovasipyridone B
- 4(1H)-Pyridinone, 2-[(1E,3S)-1,3-dimethyl-1-penten-1-yl]-2,3-dihydro-3-hydroxy-3-methyl-1-(3-methylbutyl)-5-(1-oxopropyl)-, (2R,3S)-
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- Inchi: 1S/C21H35NO3/c1-8-15(5)12-16(6)19-21(7,25)20(24)17(18(23)9-2)13-22(19)11-10-14(3)4/h12-15,19,25H,8-11H2,1-7H3/b16-12+/t15-,19+,21-/m0/s1
- InChI Key: QBQYFCPQNQEGCP-JFURQWFISA-N
- SMILES: [C@H]1(/C(/C)=C/[C@@H](C)CC)N(CCC(C)C)C=C(C(=O)CC)C(=O)[C@]1(O)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- XLogP3: 4.803
4(1H)-Pyridinone, 2-[(1E,3S)-1,3-dimethyl-1-penten-1-yl]-2,3-dihydro-3-hydroxy-3-methyl-1-(3-methylbutyl)-5-(1-oxopropyl)-, (2R,3S)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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